Cas no 24499-89-6 (Benzo[i]thebenidine)

Benzo[i]thebenidine structure
Benzo[i]thebenidine structure
Product Name:Benzo[i]thebenidine
CAS No:24499-89-6
MF:C19H11N
MW:253.297344446182
CID:272556
PubChem ID:290517
Update Time:2025-04-19

Benzo[i]thebenidine Chemical and Physical Properties

Names and Identifiers

    • Benzo[i]thebenidine
    • Dibenzo[j,lmn]phenanthridine
    • 12-Azabenzo< a> pyrene
    • 4-Azabenzo[a]pyren
    • 4-Azabenzo< a> pyren
    • AC1L6DXQ
    • AC1Q4YQY
    • AG-J-99406
    • AR-1I3910
    • CTK1A4953
    • NSC154306
    • NSC-154306
    • NSC 154306
    • Dibenzo(j,lmn)phenanthridine
    • 24499-89-6
    • DTXSID30302827
    • Inchi: 1S/C19H11N/c1-2-6-15-13(4-1)10-14-11-20-17-7-3-5-12-8-9-16(15)18(14)19(12)17/h1-11H
    • InChI Key: DMCKXSDZCNNPIY-UHFFFAOYSA-N
    • SMILES: N1C=C2C=C3C=CC=CC3=C3C=CC4=CC=CC=1C4=C32

Computed Properties

  • Exact Mass: 253.08923
  • Monoisotopic Mass: 253.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • Density: 1.337
  • Boiling Point: 480.3°C at 760 mmHg
  • Flash Point: 216.9°C
  • Refractive Index: 1.904
  • PSA: 12.89
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司